Cas no 2055497-44-2 (Methyl 2-azaspiro[3.3]heptane-6-carboxylate 2,2,2-trifluoroacetic acid)

• Product Name: Methyl 2-azaspiro[3.3]heptane-6-carboxylate 2,2,2-trifluoroacetic acid
• CAS No: 2055497-44-2
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.2177
• MDL: MFCD34468062
• CID: 5095958
• PubChem ID: 124123009
• Update Time: 2024-11-05

Methyl 2-azaspiro[3.3]heptane-6-carboxylate 2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane-6-carboxylic acid, methyl ester, 2,2,2-trifluoroacetate (1:1)
• methyl 2-azaspiro[3.3]heptane-6-carboxylate
• METHYL 2-AZASPIRO[3.3]HEPTANE-6-CARBOXYLATE 2,2,2-TRIFLUOROACETIC ACID
• E73513
• PS-15941
• SCHEMBL18299012
• SY343846
• MFCD34468062
• Methyl 2-Azaspiro[3.3]heptane-6-carboxylate Trifluoroacetate
• 2055497-44-2
• PQTXGZGFXOHGLN-UHFFFAOYSA-N
• Methyl 2-Azaspiro[3.3]heptane-6-carboxylate TFA salt
• methyl 2-azaspiro[3.3]heptane-6-carboxylate;2,2,2-trifluoroacetic acid
• Methyl 2-azaspiro[3.3]heptane-6-carboxylate 2,2,2-trifluoroacetate
• Methyl 2-azaspiro[3.3]heptane-6-carboxylate 2,2,2-trifluoroacetic acid

• MDL： MFCD34468062
• Inchi： 1S/C8H13NO2.C2HF3O2/c1-11-7(10)6-2-8(3-6)4-9-5-8;3-2(4,5)1(6)7/h6,9H,2-5H2,1H3;(H,6,7)
• InChI Key： PQTXGZGFXOHGLN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.O(C([H])([H])[H])C(C1([H])C([H])([H])C2(C([H])([H])N([H])C2([H])[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6